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Compound of Interest

Compound Name: VH032-OH

Cat. No.: B2749673 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount for ensuring laboratory safety and environmental

protection. This document provides essential safety and logistical information for the proper

disposal of VH032-OH, a functionalized von Hippel-Lindau (VHL) E3 ligase ligand commonly

used in the development of Proteolysis Targeting Chimeras (PROTACs).

VH032-OH is classified as a combustible solid and is highly hazardous to water, necessitating

specific disposal procedures to mitigate risks. Adherence to these guidelines is crucial for

maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Data
A summary of the critical safety and handling information for VH032-OH is provided in the table

below. This information should be reviewed before handling the compound.
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Parameter Information

Chemical Name

(2S,4R)-1-((S)-2-Acetamido-3,3-

dimethylbutanoyl)-4-hydroxy-N-[2-hydroxy-4-(4-

methylthiazol-5-yl)benzyl]pyrrolidine-2-

carboxamide

CAS Number 2244684-42-0[1]

Molecular Formula C₂₄H₃₂N₄O₅S[1]

Molecular Weight 488.60 g/mol [1]

Physical Form Powder[1]

Storage Temperature 2-8°C[1]

Storage Class Code 11 - Combustible Solids[1]

Water Hazard Class (WGK) 3 - Highly hazardous to water[1]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures should be followed for the safe disposal of VH032-OH.

Waste Segregation and Collection
Solid Waste:

Collect unused or waste VH032-OH powder in a dedicated, clearly labeled, and sealed

container for hazardous chemical waste.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

Contaminated Materials:

All materials that have come into contact with VH032-OH, such as pipette tips, tubes,

gloves, and weighing papers, must be considered contaminated.
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Dispose of these materials in a designated hazardous waste container.

Solutions:

Solutions containing VH032-OH should be collected in a separate, labeled, and sealed

waste container for liquid chemical waste.

Do not dispose of solutions containing VH032-OH down the drain due to its high water

hazard classification.

Spill Management
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Evacuate and Alert: Evacuate the immediate area and alert colleagues.

Personal Protective Equipment (PPE): Before cleaning, ensure appropriate PPE is worn,

including safety goggles, gloves, and a lab coat.

Containment and Cleanup:

For solid spills, carefully sweep or scoop the material to avoid generating dust. Use a

dustpan and brush designated for chemical spills.

Place the collected material into a sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by a thorough

washing with soap and water.

Final Disposal
All waste containing VH032-OH must be disposed of through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company. Ensure

that all waste containers are properly labeled with the chemical name and associated hazards.

Disposal Workflow
The following diagram illustrates the proper disposal workflow for VH032-OH.
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VH032-OH Disposal Workflow
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A workflow for the safe disposal of VH032-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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